L-(+)-Ergothioneine-d3
L-(+)-Ergothioneine-d3
Brand Name:
Vulcanchem
CAS No.:
1356933-89-5
VCID:
VC0119349
InChI:
InChI=1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/t7-/m0/s1/i1D3
SMILES:
C[N+](C)(C)C(CC1=CN=C(N1)[S-])C(=O)O
Molecular Formula:
C9H15N3O2S
Molecular Weight:
232.316
L-(+)-Ergothioneine-d3
CAS No.: 1356933-89-5
Reference Standards
VCID: VC0119349
Molecular Formula: C9H15N3O2S
Molecular Weight: 232.316
| CAS No. | 1356933-89-5 |
|---|---|
| Product Name | L-(+)-Ergothioneine-d3 |
| Molecular Formula | C9H15N3O2S |
| Molecular Weight | 232.316 |
| IUPAC Name | 5-[(2S)-2-carboxy-2-[dimethyl(trideuteriomethyl)azaniumyl]ethyl]-1H-imidazole-2-thiolate |
| Standard InChI | InChI=1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/t7-/m0/s1/i1D3 |
| Standard InChIKey | SSISHJJTAXXQAX-LNEZGBMJSA-N |
| SMILES | C[N+](C)(C)C(CC1=CN=C(N1)[S-])C(=O)O |
| Synonyms | (αS)-α-Carboxy-2,3-dihydro-N,N,-dimethyl-N-(methyl-d3)-2-thioxo-1H-imidazole-4-ethanaminium Inner Salt; 2-Mercaptohistidine-d3 Betaine; NSC 7175-d3; 2-Mercapto-N,N-dimethylhistidine Methyl Ester Betaine-d3; 2-Mercaptohistidine-d3; Sympectothion-d3; T |
| PubChem Compound | 131668147 |
| Last Modified | Nov 11 2021 |
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